Cas no 1033805-22-9 (Telotristat Ethyl)

• Product Name: Telotristat Ethyl
• CAS No: 1033805-22-9
• MF: C₂₇H₂₆ClF₃N₆O₃
• MW: 574.981955051422
• MDL: MFCD20528907
• CID: 829102
• PubChem ID: 25181577
• Update Time: 2025-06-09

Telotristat Ethyl Chemical and Physical Properties

Names and Identifiers

• LX 1606
• LX-1606 Hippurate
• (S)-2-amino-3-[4-(2-amino-6-{R-1-[4-chloro-2-(3-methyl-pyrazol-1-yl)-phenyl]-2,2,2-trifluoro-ethoxy}-pyrimidin-4-yl)-phenyl]-propionic acid ethyl ester
• (S)-Ethyl 2-amino-3-(4-(2-amino-6-((R)-1-(4-chloro-2-(3-methyl-1H-pyrazol-1-yl)phenyl)-2,2,2-trifluoroethoxy)pyrimidin-4-yl)phenyl)propanoate
• ethyl (2S)-2-amino-3-[4-[2-amino-6-[(1R)-1-[4-chloro-2-(3-methylpyrazol-1-yl)phenyl]-2,2,2-trifluoroethoxy]pyrimidin-4-yl]phenyl]propanoate
• LX-1606
• Telotristat ethyl
• (2S)-2-Amino-3-[4-[2-amino-6-[[(1R)-1-[4-chloro-2-(3-methylpyrazol-1-yl)phenyl]-2,2,2-trifluoroethyl]oxy]pyrimidin-4-yl]phenyl]propionic acid ethyl ester
• LX-1032
• Telotrista
• (S)-Ethyl 2-amino-3-(4-(2-amino-6-((R)-1-(4-chloro-2-(3-methyl-1H-pyrazol-1-yl)phenyl)-2,2,2-t
• ethyl (S)-2-amino-3-(4-(2-amino-6-((R)-1-(4-chloro-2-(3-methyl-1H-pyrazol-1-yl)phenyl)-2,2,2-trifluoroethoxy)pyrimidin-4-yl)phenyl)propanoate
• L-Phenylalanine, 4-[2-aMino-6-[(1R)-1-[4-chloro-2-(3-Methyl-1H-pyrazol-1-yl)phenyl]-2,2,2-trifluoroethoxy]-4-pyriMidinyl]-, ethyl ester, LX-1606
• Telotristat Ethyl

• MDL： MFCD20528907
• Inchi： 1S/C27H26ClF3N6O3/c1-3-39-25(38)20(32)12-16-4-6-17(7-5-16)21-14-23(35-26(33)34-21)40-24(27(29,30)31)19-9-8-18(28)13-22(19)37-11-10-15(2)36-37/h4-11,13-14,20,24H,3,12,32H2,1-2H3,(H2,33,34,35)/t20-,24+/m0/s1
• InChI Key： MDSQOJYHHZBZKA-GBXCKJPGSA-N
• SMILES： ClC1=CC=C(C(=C1)N1C=CC(C)=N1)[C@H](C(F)(F)F)OC1=CC(C2C=CC(=CC=2)C[C@@H](C(=O)OCC)N)=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 11

Experimental Properties

• Density: 1.42

Telotristat Ethyl Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Telotristat Ethyl

Telotristat Ethyl (CAS No. 1033805-22-9): A Comprehensive Overview

Telotristat Ethyl (CAS No. 1033805-22-9) is a synthetic tryptophan hydroxylase inhibitor that has gained significant attention in the field of endocrinology and oncology. This compound is primarily used in the treatment of carcinoid syndrome, a condition characterized by severe flushing, diarrhea, and other symptoms associated with excess serotonin production. The drug works by inhibiting the enzyme tryptophan hydroxylase, which is responsible for the initial step in serotonin biosynthesis.

Recent studies have highlighted the efficacy and safety of Telotristat Ethyl in managing carcinoid syndrome. A pivotal phase III trial, known as TELESTAR, demonstrated that patients treated with Telotristat Ethyl experienced a significant reduction in urinary 5-hydroxyindoleacetic acid (5-HIAA) levels, a biomarker for serotonin production. The study also reported improvements in symptoms such as flushing and diarrhea, with a favorable safety profile.

The mechanism of action of Telotristat Ethyl is well-documented. As a tryptophan hydroxylase inhibitor, it specifically targets the enzyme responsible for converting tryptophan to 5-hydroxytryptophan (5-HTP), the immediate precursor to serotonin. By inhibiting this step, Telotristat Ethyl effectively reduces the production of serotonin, thereby alleviating the symptoms associated with carcinoid syndrome.

Clinical trials have also explored the long-term effects of Telotristat Ethyl. The TELECAST study, a long-term extension trial, provided further evidence of the drug's sustained efficacy and safety over an extended period. Patients who continued treatment with Telotristat Ethyl maintained reduced 5-HIAA levels and experienced continued symptom relief without significant adverse effects.

In addition to its primary use in carcinoid syndrome, there is growing interest in exploring the potential applications of Telotristat Ethyl in other conditions characterized by excessive serotonin production. For instance, preliminary studies have suggested that Telotristat Ethyl may be beneficial in managing symptoms associated with irritable bowel syndrome (IBS) and other gastrointestinal disorders where serotonin plays a role.

The pharmacokinetics of Telotristat Ethyl have been extensively studied. The drug is rapidly absorbed after oral administration and undergoes extensive first-pass metabolism. The active metabolite, telotristat, has a longer half-life and is responsible for the therapeutic effects. The drug is primarily excreted via the feces, with minimal renal excretion.

Safety data from clinical trials indicate that Telotristat Ethyl is generally well-tolerated. Common side effects include nausea, fatigue, and headache, which are typically mild to moderate in severity. More serious adverse events are rare but may include liver enzyme elevations and gastrointestinal issues. Regular monitoring of liver function tests is recommended during treatment.

The development of Telotristat Ethyl represents a significant advancement in the management of carcinoid syndrome and highlights the importance of targeted therapies in endocrinology and oncology. Ongoing research continues to explore new applications and optimize treatment protocols for this promising compound.

In conclusion, Telotristat Ethyl (CAS No. 1033805-22-9) is a valuable therapeutic option for patients with carcinoid syndrome. Its unique mechanism of action and favorable safety profile make it an important addition to the treatment arsenal for this challenging condition. As research progresses, it is likely that we will see further innovations and expanded uses for this compound in clinical practice.